Ethyl 2-amino-5-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-5-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C13H13NO2S/c1-2-16-13(15)10-8-11(17-12(10)14)9-6-4-3-5-7-9/h3-8H,2,14H2,1H3
• InChI Key: WIVNPGXPJBBZQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)C2=CC=CC=C2)N
• Molecular Formula: C13H13NO2S
• DSSTOX Substance ID: DTXSID30348604
• Molecular Weight: 247.31 g/mol
• CAS RN: 4815-34-3

Description

Ethyl 2-amino-5-phenylthiophene-3-carboxylate is a chemical compound with the molecular formula C13H13NO2S. It has a molecular weight of 247.32. This compound is used as a pharmaceutical intermediate.

Molecular Structure Analysis

The IUPAC name for this compound is ethyl 2-amino-5-phenyl-3-thiophenecarboxylate. The InChI code is 1S/C13H13NO2S/c1-2-16-13(15)10-8-11(17-12(10)14)9-6-4-3-5-7-9/h3-8H,2,14H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound appears as a white to yellow to green powder or crystal. It has a melting point range of 122.0 to 126.0 °C.

Scientific Research Applications

Antimicrobial Activity

Ethyl 2-amino-5-phenylthiophene-3-carboxylate, a derivative of 2-aminothiophenes, exhibits significant biological properties, including antimicrobial activities. Research demonstrates its potential in combating bacterial infections, with its derivatives showing promising results in antibacterial screening through minimum inhibitory concentration (MIC) methods (Prasad et al., 2017).

Dye Manufacturing

This compound has applications in the synthesis of dyes, particularly monoazo dyes and disperse dyes. These dyes, based on the thiophene ring, are utilized in dyeing processes, offering a range of colors and showing good fastness properties on fabrics like polyester (Iyun et al., 2015).

Synthesis of Heterocyclic Compounds

This compound is instrumental in synthesizing various heterocyclic compounds. These compounds have potential in different fields, including pharmaceuticals and agrochemicals. The reactions of this compound with different reagents yield fused and polyfunctional substituted thiophenes, which are significant in chemical synthesis (Abu‐Hashem et al., 2011).

Fluorescence Studies

The fluorescence properties of certain derivatives of this compound have been studied, indicating potential applications in fields requiring fluorescent materials. These properties can be harnessed in various scientific and industrial applications (Pusheng, 2009).

Drug Resistance Mitigation

In cancer research, derivatives of this compound have shown promise in mitigating drug resistance in cancer cells. This application is crucial in developing new therapies for cancers that have developed resistance to current treatments (Das et al., 2009).

Safety and Hazards

Ethyl 2-amino-5-phenylthiophene-3-carboxylate can cause skin irritation (H315) and serious eye irritation (H319). It’s recommended to wash skin thoroughly after handling and wear protective gloves, eye protection, and face protection.

Mechanism of Action

Target of Action

The primary targets of Ethyl 2-amino-5-phenylthiophene-3-carboxylate are currently unknown. This compound is used as a pharmaceutical intermediate , which suggests that it may be converted into other compounds that interact with specific biological targets.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors These may include temperature, pH, and the presence of other chemicals.

Biochemical Analysis

Biochemical Properties

Ethyl 2-amino-5-phenylthiophene-3-carboxylate plays a crucial role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. The compound is known to interact with enzymes involved in metabolic pathways, potentially acting as an inhibitor or activator. These interactions can lead to changes in enzyme activity, affecting the overall biochemical processes within the cell .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound can alter the expression of specific genes, leading to changes in protein synthesis and cellular behavior. Additionally, it may impact cellular metabolism by affecting the activity of key metabolic enzymes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. The compound can bind to specific enzymes, either inhibiting or activating their activity. This binding can lead to changes in enzyme conformation and function, ultimately affecting biochemical pathways. Additionally, this compound may influence gene expression by interacting with transcription factors or other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound remains stable under specific conditions, but it may degrade over time, leading to changes in its biochemical activity. Long-term effects on cellular function have also been observed, with potential impacts on cell viability and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating enzyme activity or gene expression. At higher doses, toxic or adverse effects may be observed. These effects can include changes in cellular metabolism, enzyme inhibition, and potential toxicity to specific cell types .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound may act as a substrate or inhibitor in these pathways, affecting the overall metabolic balance within the cell. These interactions can lead to changes in the production and utilization of key metabolites .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical activity. The compound may interact with specific transporters or binding proteins, facilitating its movement across cellular membranes. Additionally, its localization and accumulation within specific cellular compartments can influence its activity and function .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular compartments or organelles through targeting signals or post-translational modifications. This localization can influence its interactions with other biomolecules and its overall biochemical effects .

Synthesis routes and methods

Procedure details

2-Amino-5-phenyl thiophene-3-carboxylic ethyl ester was prepared according to the method described by Hwang et al., 2001. t-Butylnitrite (1.6 mL, 13.3 mmol) and anhydrous copper (II) chloride (25 mmol) were dissolved in IMS (100 mL). To this was added 2-amino-5-phenyl-thiophene-3-carboxylic acid ethyl ester (6.9 mmol) in one portion and the reaction was stirred for 1 hour. The reaction was quenched with saturated aqueous ammonium chloride (2 mL) and the solvent evaporated. The resulting slurry was partitioned between DCM and water. The organic solution was separated and dried over magnesium sulfate, filtered and the solvent evaporated to give the title compound as a brown oil (1.7 g, 98%). 1H NMR (400 MHz, CHCl3-d): δ 8.0 (s, 1H), 7.75 (s, 1H), 7.65 (d, 2H), 7.4 (t, 2H), 7.3 (m, 1H), 4.35 (q, 2H), 1.4 (t, 3H).